Cas no 15910-23-3 (Cholest-2-ene)

Cholest-2-ene structure
Cholest-2-ene structure
Product Name:Cholest-2-ene
CAS No:15910-23-3
MF:C27H46
MW:370.654148578644
CID:165199
PubChem ID:15557412
Update Time:2025-04-19

Cholest-2-ene Chemical and Physical Properties

Names and Identifiers

    • Cholest-2-ene
    • 2-cholestene
    • Cholest-2-ene100µg
    • UTGYMZAUDAYPOM-LDHZKLTISA-N
    • NSC 118132
    • 15910-23-3
    • (8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene
    • Inchi: 1S/C27H46/c1-19(2)9-8-10-20(3)23-14-15-24-22-13-12-21-11-6-7-17-26(21,4)25(22)16-18-27(23,24)5/h6-7,19-25H,8-18H2,1-5H3/t20-,21?,22+,23-,24+,25+,26+,27-/m1/s1
    • InChI Key: UTGYMZAUDAYPOM-LDHZKLTISA-N
    • SMILES: [C@]12(C)CC[C@@H]3[C@@]4(C)CC=CCC4CC[C@H]3[C@@H]1CC[C@@H]2[C@H](C)CCCC(C)C

Computed Properties

  • Exact Mass: 370.36000
  • Monoisotopic Mass: 370.359951467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.8753 (estimate)
  • Melting Point: 74.85°C
  • Boiling Point: 435.51°C (rough estimate)
  • Refractive Index: 1.8430 (estimate)
  • PSA: 0.00000
  • LogP: 8.27380
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